Cas no 64982-34-9 ((-)-3-oxo-6-beta-t.-butyldimethylsilyloxymethyl-7-alpha-benzoyloxy-2-oxabicyclo[3.3.0]octan)
64982-34-9 structure
Product Name:(-)-3-oxo-6-beta-t.-butyldimethylsilyloxymethyl-7-alpha-benzoyloxy-2-oxabicyclo[3.3.0]octan
CAS No:64982-34-9
MF:C21H30O5Si
MW:390.545407772064
CID:961469
PubChem ID:71669263
Update Time:2025-04-19
(-)-3-oxo-6-beta-t.-butyldimethylsilyloxymethyl-7-alpha-benzoyloxy-2-oxabicyclo[3.3.0]octan Chemical and Physical Properties
Names and Identifiers
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- (-)-3-oxo-6-beta-t.-butyldimethylsilyloxymethyl-7-alpha-benzoyloxy-2-oxabicyclo[3.3.0]octan
- (-)-3-OXO-6-BETA-T-BUTYLDIMETHYLSILYLOXYMETHYL-7-ALPHA-BENZOYLOXY-2-OXABICYCLO[3.3.0]OCTAN
- (3aR,5R,6aS)-4-(((tert-butyldimethylsilyl)oxy)methyl)-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl benzoate
- 64982-34-9
- AKOS016016021
- (-)-3-OXO-6-BETA-T.-BUTYLDIMETHYLSILYLOXYMETHYL-7-ALPHA-BENZOYLOXY-2-OXABICYCLO[3.3.0!OCTAN
- [(5R,6R)-5-[[tert-butyl(dimethyl)silyl]oxymethyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-6-yl] benzoate
-
- Inchi: 1S/C21H30O5Si/c1-21(2,3)27(4,5)24-13-16-11-15-12-17(22)25-18(15)19(16)26-20(23)14-9-7-6-8-10-14/h6-10,15-16,18-19H,11-13H2,1-5H3/t15?,16-,18?,19-/m1/s1
- InChI Key: IDONIGFIVNYZOP-JGJLBUBWSA-N
- SMILES: [Si](C)(C)(C(C)(C)C)OC[C@H]1CC2CC(=O)OC2[C@@H]1OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 390.18625059g/mol
- Monoisotopic Mass: 390.18625059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 748
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 10
- XLogP3: 1.1
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.12
- Boiling Point: 248.88°C (rough estimate)
- Refractive Index: 1.5120 (estimate)
- PSA: 61.83000
- LogP: 4.18540
- Solubility: Not available
(-)-3-oxo-6-beta-t.-butyldimethylsilyloxymethyl-7-alpha-benzoyloxy-2-oxabicyclo[3.3.0]octan Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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